Cas no 2034441-21-7 (5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 2034441-21-7
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 6051828
• PubChem ID: 91813607
• Update Time: 2025-07-01

5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one
• 2034441-21-7
• 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-4-methoxy-1-methyl-1,2-dihydropyridin-2-one
• AKOS025315191
• F6441-8996
• 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-4-methoxy-1-methylpyridin-2-one
• 4-methoxy-1-methyl-5-(4-(phenylsulfonyl)piperidine-1-carbonyl)pyridin-2(1H)-one

• Inchi： 1S/C19H22N2O5S/c1-20-13-16(17(26-2)12-18(20)22)19(23)21-10-8-15(9-11-21)27(24,25)14-6-4-3-5-7-14/h3-7,12-13,15H,8-11H2,1-2H3
• InChI Key： RSIBKEIMXJYARA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CCN(C(C2=CN(C)C(C=C2OC)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.4Ų

Additional information on 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one

Introduction to 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one (CAS No. 2034441-21-7)

5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one, with the CAS number 2034441-21-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridinones and is characterized by its unique structural features, including a benzenesulfonyl group, a piperidine ring, and methoxy and methyl substituents. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one has been extensively studied in recent years. The compound is typically synthesized through a multi-step process involving the condensation of 4-methoxyacetophenone with 4-(benzenesulfonyl)piperidine, followed by cyclization and functional group modifications. The synthetic route is designed to optimize yield and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of its biological activity, 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several disease pathways. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Furthermore, studies have explored the compound's ability to modulate ion channels and receptors involved in pain signaling. Preclinical data suggest that 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one can effectively reduce pain responses in animal models of neuropathic pain. This property positions it as a promising therapeutic agent for chronic pain management, an area with significant unmet medical needs.

The pharmacokinetic profile of 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one has also been investigated. Initial studies indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound shows good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Additionally, its low toxicity profile in preclinical toxicity studies supports its safety for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific patient populations.

In conclusion, 5-4-(benzenesulfonyl)piperidine-1-carbonyl-4-methoxy-1-methyl-1,2-dihydropyridin-2-one (CAS No. 2034441-21-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and pain management.